Cas no 446-49-1 (2-Ethylfluorobenzene)
2-Ethylfluorobenzene (CAS 394-50-3) is a fluorinated aromatic compound characterized by the presence of an ethyl substituent adjacent to a fluorine atom on a benzene ring. This structure imparts unique electronic and steric properties, making it valuable in organic synthesis and pharmaceutical intermediates. The fluorine atom enhances reactivity in electrophilic substitution reactions, while the ethyl group contributes to solubility in organic solvents. Its stability under various reaction conditions allows for versatile applications in cross-coupling and functionalization processes. The compound is typically a clear, colorless liquid with a defined boiling point, ensuring consistent performance in laboratory and industrial settings. Proper handling requires standard aromatic hydrocarbon safety precautions.
2-Ethylfluorobenzene structure
Product Name:2-Ethylfluorobenzene
CAS No:446-49-1
MF:C8H9F
MW:124.155465841293
MDL:MFCD23160359
CID:1064845
PubChem ID:11105361
Update Time:2025-06-06
2-Ethylfluorobenzene Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethylfluorobenzene
- 1-ethyl-2-fluorobenzene
- 2-FLUOROETHYLBENZENE
- 1-Aethyl-2-fluor-benzol
- 1-ethyl-2-fluoro-benzene
- 2-ethyl-1-fluorobenzene
- 2-Fluor-1-aethyl-benzol
- PC5679
- EN300-329573
- SCHEMBL138361
- ethylfluorobenzene
- MFCD11846034
- LMWWLNKVUIHGBR-UHFFFAOYSA-N
- DB-338428
- CS-0452670
- 446-49-1
- 2-ETHYL-FLUOROBENZENE
- AKOS006345994
- DTXSID60455279
- F20938
- Benzene, 1-ethyl-2-fluoro-
- AS-78251
-
- MDL： MFCD23160359
- Inchi： 1S/C8H9F/c1-2-7-5-3-4-6-8(7)9/h3-6H,2H2,1H3
- InChI Key： LMWWLNKVUIHGBR-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1CC
Computed Properties
- Exact Mass: 124.06900
- Monoisotopic Mass: 124.068828449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 80.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 2.38810
2-Ethylfluorobenzene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Ethylfluorobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E917870-500mg |
2-Ethylfluorobenzene |
446-49-1 | 500mg |
$207.00 | 2023-05-18 | ||
| TRC | E917870-5g |
2-Ethylfluorobenzene |
446-49-1 | 5g |
$ 1200.00 | 2023-09-07 | ||
| Apollo Scientific | PC5679-1g |
1-Ethyl-2-fluorobenzene |
446-49-1 | 98% | 1g |
£375.00 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1092556-1g |
2-Fluoroethylbenzene |
446-49-1 | 95% | 1g |
$240 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1092556-5g |
2-Fluoroethylbenzene |
446-49-1 | 95% | 5g |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1092556-10g |
2-Fluoroethylbenzene |
446-49-1 | 95% | 10g |
$460 | 2024-07-28 | |
| TRC | E917870-5000mg |
2-Ethylfluorobenzene |
446-49-1 | 5g |
$1642.00 | 2023-05-18 | ||
| Enamine | EN300-329573-0.05g |
1-ethyl-2-fluorobenzene |
446-49-1 | 0.05g |
$347.0 | 2023-09-04 | ||
| Enamine | EN300-329573-0.1g |
1-ethyl-2-fluorobenzene |
446-49-1 | 0.1g |
$518.0 | 2023-09-04 | ||
| Enamine | EN300-329573-0.25g |
1-ethyl-2-fluorobenzene |
446-49-1 | 0.25g |
$743.0 | 2023-09-04 |
2-Ethylfluorobenzene Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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